Cas no 2034570-66-4 (2-cyclopropyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}acetamide)

• Product Name: 2-cyclopropyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}acetamide
• CAS No: 2034570-66-4
• MF: C₁₄H₁₇N₅O
• MW: 271.317682027817
• CID: 6212078
• PubChem ID: 122246625
• Update Time: 2025-06-16

2-cyclopropyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}acetamide
• F6573-1811
• 2-cyclopropyl-N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]acetamide
• AKOS032469338
• 2-cyclopropyl-N-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}acetamide
• 2-cyclopropyl-N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)acetamide
• 2034570-66-4

• Inchi： 1S/C14H17N5O/c1-19-9-11(7-18-19)14-12(15-4-5-16-14)8-17-13(20)6-10-2-3-10/h4-5,7,9-10H,2-3,6,8H2,1H3,(H,17,20)
• InChI Key： MVLNQEXWXJXOEF-UHFFFAOYSA-N
• SMILES： O=C(CC1CC1)NCC1C(C2C=NN(C)C=2)=NC=CN=1

Computed Properties

• Exact Mass: 271.14331018g/mol
• Monoisotopic Mass: 271.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.7Ų

Additional information on 2-cyclopropyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}acetamide

Introduction to Compound with CAS No. 2034570-66-4 and Product Name: 2-cyclopropyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}acetamide

The compound with the CAS number 2034570-66-4 and the product name 2-cyclopropyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in various therapeutic areas.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate complex molecular architectures. Among these, molecules featuring pyrazole and pyrazine moieties have shown remarkable promise. The compound in question, 2-cyclopropyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}acetamide, is no exception. Its unique structural features, including the cyclopropyl group and the acetamide moiety, contribute to its distinct chemical properties and biological activities.

The cyclopropyl group, a three-membered carbon ring, is known for its ability to enhance metabolic stability and binding affinity. This feature is particularly valuable in drug design, as it can improve the compound's pharmacokinetic profile. Additionally, the presence of two pyrazole rings linked through a pyrazine bridge introduces a high degree of structural complexity, which can be exploited to target specific biological pathways.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The 2-cyclopropyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}acetamide molecule, with its dual pyrazole-pyrazine scaffold, is well-positioned to contribute to this growing field.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with various diseases, making them attractive targets for therapeutic intervention. The structural features of 2-cyclopropyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}acetamide suggest that it may interact with kinase enzymes, potentially leading to the development of novel kinase inhibitors.

Moreover, the compound's ability to cross the blood-brain barrier is another area of interest. Many therapeutic agents struggle to reach their target sites within the central nervous system due to this barrier. However, certain molecular features can enhance permeability across this barrier. The cyclopropyl group and the overall lipophilicity of 2-cyclopropyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}acetamide may contribute to its potential ability to penetrate this barrier.

Recent advances in computational chemistry have also played a significant role in understanding the properties of this compound. Molecular modeling techniques can predict how a molecule will behave in different environments, providing valuable insights into its potential biological activities. These predictions can then be validated through experimental studies, leading to a more comprehensive understanding of the compound's mechanisms of action.

The synthesis of 2-cyclopropyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}acetamide presents several challenges due to its complex structure. However, recent developments in synthetic methodologies have made it possible to construct such intricate molecules with greater ease. Techniques such as multi-step organic synthesis and combinatorial chemistry have enabled researchers to explore a vast chemical space efficiently.

In conclusion, the compound with CAS number 2034570-66-4 and product name 2-cyclopropyl-N-{3-(1-methyl-1H-pyrazol-4-yllpyrazin - 2 - ylmeth ylamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues in this area, it is likely that new applications for this compound will emerge, contributing to advancements in drug development and medicine.